Cas no 202526-52-1 (Sanggenol G)

• Product Name: Sanggenol G
• CAS No: 202526-52-1
• MF: C₃₀H₃₄O₇
• MW: 506.586769580841
• CID: 6622240
• Update Time: 2024-03-01

Sanggenol G Chemical and Physical Properties

Names and Identifiers

• 11H-Benzofuro[3,2-b][1]benzopyran-11-one, 9-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-5a,10a-dihydro-1,3,8,10a-tetrahydroxy-5a-(3-methyl-2-buten-1-yl)-, (5aR,10aS)-
• Sanggenol G

• Inchi： 1S/C30H34O7/c1-17(2)7-6-8-19(5)9-10-21-23(32)12-11-22-27(21)37-30(35)28(34)26-24(33)15-20(31)16-25(26)36-29(22,30)14-13-18(3)4/h7,9,11-13,15-16,31-33,35H,6,8,10,14H2,1-5H3/b19-9+/t29-,30-/m1/s1
• InChI Key： USZRAMUXEQHMID-SIFBFURESA-N
• SMILES： [C@@]12(C/C=C(/C)\C)C3=CC=C(O)C(C/C=C(\C)/CC/C=C(/C)\C)=C3O[C@]1(O)C(=O)C1=C(O)C=C(O)C=C1O2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• XLogP3: 5.011

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 726.8±60.0 °C(Predicted)
• pka: 6.77±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones